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Compound of Interest

Compound Name: L-ORNITHINE:HCL (1,2-13C2)

Cat. No.: B1579902

Get Quote

Core Directive: The Dual-Risk Framework
Handling L-Ornithine:HCl (1,2-13C2) presents a unique laboratory challenge. Unlike high-

hazard toxins where the primary goal is protecting the operator, stable isotope handling

requires a dual-risk framework:

Operator Safety (Standard): L-Ornithine HCl is a mild irritant. The Hydrochloride salt form is

hygroscopic and acidic upon contact with mucous membranes.

Isotope Integrity (Critical): The 1,2-13C2 labeling is high-value and scientifically sensitive.

The primary operational risk is biological cross-contamination. Human skin and hair are rich

in natural abundance amino acids (keratin). A single microscopic flake of skin falling into your

sample can skew Mass Spectrometry (MS) or NMR isotopic enrichment data, rendering the

expensive reagent useless.

This guide prioritizes Isotope Hygiene alongside Personal Safety.
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Parameter Specification Operational Implication

CAS Number 3184-13-2 (Unlabeled parent)
Reference for chemical

properties.[1][2][3][4]

Isotope Status STABLE (Non-Radioactive)

DO NOT discard in radioactive

waste. No Geiger counter

required.

GHS Classification
Eye Irrit.[2][3][4][5][6] 2A; Skin

Irrit. 2

Causes serious eye irritation.

Causes skin irritation.[6]

Physical State Crystalline Powder
High dust potential; inhalation

risk.[6]

Chemical Nature Hygroscopic HCl Salt

Absorbs atmospheric moisture

rapidly; becomes sticky and

acidic.

Critical Note: While not radioactive, this material is often used in labs that also handle

radiotracers (e.g.,

). Ensure strict segregation of glassware to prevent "hot" contamination of this

stable isotope.

PPE Matrix: Activity-Based Protection
Do not use a "one size fits all" approach. Scale your PPE based on the specific manipulation.
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Protective Layer
Activity A: Storage &

Transport (Sealed
Containers)

Activity B: Weighing

& Aliquoting (Open
Powder)

Activity C:

Solubilization &

Injection (Liquid
Phase)

Respiratory
Surgical Mask

(Optional)

N95 Respirator or

Fume Hood Sash at

safe height

Fume Hood

(Recommended)

Ocular
Safety Glasses (Side

shields)

Chemical Splash

Goggles

Safety Glasses (Side

shields)

Dermal (Hands) Single Nitrile Gloves
Double Nitrile Gloves

(Long cuff)
Single Nitrile Gloves

Body Standard Lab Coat
Tyvek® Sleeves or

Cleanroom Coat
Standard Lab Coat

Rationale
Basic mechanical

protection.[5][7]

Prevents inhalation of

acidic dust; protects

sample from skin

flakes.

Splash protection;

prevents sample

contamination.[8]

The "Clean Glove" Protocol (Crucial for Isotope Integrity)
Material: Use Nitrile only. Latex gloves are derived from natural rubber proteins and can shed

amino acid residues that interfere with high-sensitivity MS analysis of L-Ornithine.

Technique: When weighing, wear two pairs. Strip the outer pair immediately if you touch a

non-sterile surface (door handle, face, keyboard) before touching the spatula or weighing

boat.

Operational Workflow: Step-by-Step
Phase 1: Preparation & Environment

Static Control: Dry amino acid powders are prone to static charge, causing "fly-away"

powder.
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Action: Use an ionizing anti-static gun on the weighing boat and spatula before opening

the vial.

Humidity Control: The HCl salt is hygroscopic.

Action: Allow the refrigerated vial to equilibrate to room temperature in a desiccator before

opening to prevent condensation inside the product vial.

Phase 2: Weighing (The Critical Step)
Don PPE: Put on safety glasses and double nitrile gloves.

Setup: Place a clean weighing boat on the microbalance. Tare.

Transfer: Open the vial. Using a dedicated, ethanol-cleaned stainless steel spatula, transfer

the required amount.

Precaution: Do not hover your head/hair over the open vial.

Reseal: Immediately recap the stock vial. Parafilm is recommended for long-term storage to

exclude moisture.

Phase 3: Solubilization
Solvent Choice: L-Ornithine HCl is highly soluble in water (>500 mg/mL).[1]

Dissolution: Add solvent (e.g., HPLC-grade water or buffer) directly to the weighing boat or

transfer powder to a volumetric flask first.

Note: The solution will be slightly acidic (pH ~5-6). If using for cell culture, buffering

(HEPES/PBS) is required immediately.

Visualization: Decision Logic & Workflow
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START: Handling L-Ornithine:HCl (13C2)

Determine Physical State

Solid / Powder Form Liquid / Solubilized

RISK: Dust Inhalation & 
Moisture Absorption

REQUIRED PPE:
- N95 or Fume Hood

- Double Nitrile Gloves
- Splash Goggles

ACTION: Anti-static Gun + 
Rapid Weighing (Hygroscopic)

MS / NMR Analysis DISPOSAL: Chemical Waste
(Non-Radioactive)

Excess

RISK: Acidic Splash & 
Cross-Contamination

REQUIRED PPE:
- Safety Glasses

- Single Nitrile Gloves
- Lab Coat

ACTION: Buffer Adjustment (pH)
+ Sterile Filtration

Waste

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection and handling based on the physical state of the

isotope.

Disposal & Emergency Response
Disposal Protocol
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Classification: Non-hazardous chemical waste.

Radioactivity:NONE. Do not place in radioactive waste bins; this incurs unnecessary

disposal costs and regulatory confusion.

Stream:

Solids: Solid chemical waste container.

Liquids: Aqueous waste container (verify pH is 5-9 before dumping, or use Acidic Waste

stream).

Emergency First Aid
Inhalation: Remove victim to fresh air.[3][4][9] The HCl salt can cause coughing; if symptoms

persist, seek medical attention.

Eye Contact: Rinse cautiously with water for 15 minutes.[4][6] Remove contact lenses if

present.[3][4]

Spill Cleanup:

Dampen a paper towel (do not sweep dry dust).

Wipe up the spill.

Clean surface with 70% Ethanol to remove sticky residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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